Cas no 6088-96-6 (Benzene,1,4-pentadiyn-1-yl-)
Benzene,1,4-pentadiyn-1-yl- structure
Product Name:Benzene,1,4-pentadiyn-1-yl-
Benzene,1,4-pentadiyn-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,4-pentadiyn-1-yl-
- 1,4-PENTADIYNYLBENZENE
- Benzene, 1,4-pentadiynyl- (9CI)
- penta-1,4-diynylbenzene
- (penta-1,4-diynyl)benzene
- 1-Phenyl-1,4-pentadiin
- 1-phenyl-1,4-pentadiyne
- 1-Phenyl-penta-1,4-diin
- 1-Phenyl-pentadiin-(1,4)
- AC1L7LUL
- CTK5B2404
- NSC222834
- Penta-1,4-diinyl-benzol
- penta-1,4-diynyl-benzene
- QPCKXALBLLVOLL-UHFFFAOYSA-
- SBB068847
-
- Inchi: 1S/C11H8/c1-2-3-5-8-11-9-6-4-7-10-11/h1,4,6-7,9-10H,3H2
- InChI Key: QPCKXALBLLVOLL-UHFFFAOYSA-N
- SMILES: C1(C#CCC#C)C=CC=CC=1
Computed Properties
- Exact Mass: 140.06264
- Monoisotopic Mass: 140.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.99
- Boiling Point: 223.8°C at 760 mmHg
- Flash Point: 77.8°C
- Refractive Index: 1.564
- PSA: 0
Benzene,1,4-pentadiyn-1-yl- Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
6088-96-6 (Benzene,1,4-pentadiyn-1-yl-) Related Products
- 622-76-4(1-Phenyl-1-butyne)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk